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Compound of Interest

Compound Name: Luxdegalutamide

Cat. No.: B10856612 Get Quote

Application Notes and Protocols:
Luxdegalutamide Powder
For Researchers, Scientists, and Drug Development Professionals

Introduction
Luxdegalutamide (also known as ARV-766) is an orally bioavailable, potent proteolysis-

targeting chimera (PROTAC) designed to degrade the androgen receptor (AR).[1][2][3][4][5] As

a second-generation AR degrader, it has shown efficacy against wild-type AR and clinically

relevant ligand-binding domain mutants, which are associated with resistance in metastatic

castration-resistant prostate cancer (mCRPC). These application notes provide essential

guidelines for the proper handling, storage, and use of Luxdegalutamide powder in a

laboratory setting to ensure its stability, efficacy, and the safety of personnel.

Safety and Handling Precautions
A comprehensive review of the Safety Data Sheet (SDS) is mandatory before handling

Luxdegalutamide powder. The compound is classified as harmful if swallowed and causes

skin and serious eye irritation.

2.1 Personal Protective Equipment (PPE)

Gloves: Always wear appropriate chemical-resistant gloves.
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Eye Protection: Safety glasses or goggles are required.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If there is a risk of dust formation, use a NIOSH-approved respirator.

2.2 Handling Procedures

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

the powder.

Avoid the formation of dust and aerosols during handling.

Prevent contact with skin and eyes. In case of accidental contact, follow the first aid

measures outlined in the SDS.

Do not eat, drink, or smoke in areas where the compound is handled.

Wash hands thoroughly after handling the substance.

Storage Guidelines
Proper storage is critical to maintain the integrity and stability of Luxdegalutamide. The

guidelines below are compiled from various supplier recommendations.

3.1 Luxdegalutamide Powder Storage
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Parameter
Recommended
Condition

Duration Notes

Temperature -20°C ≥ 4 years
Keep container tightly

sealed.

4°C 2 years

Keep container tightly

sealed in a cool, well-

ventilated area.

Light
Protect from direct

sunlight
---

Store in an opaque or

amber vial.

Moisture
Avoid exposure to

moisture
---

Store in a sealed

container, preferably

with a desiccant.

3.2 Luxdegalutamide Stock Solution Storage

Once dissolved in a solvent, stock solutions should be aliquoted to minimize freeze-thaw

cycles.

Solvent
Storage
Temperature

Duration Notes

DMSO -80°C 6 months to 1 year
Sealed storage, away

from moisture.

DMSO -20°C 1 month
Sealed storage, away

from moisture.

Solubility and Solution Preparation
Luxdegalutamide is insoluble in water and ethanol. The recommended solvent for creating

stock solutions for in vitro use is Dimethyl Sulfoxide (DMSO).

4.1 Solubility Data
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Solvent
Maximum
Solubility

Molar
Concentration

Notes

DMSO 100 mg/mL 123.77 mM

Use of fresh, non-

hygroscopic DMSO is

critical as moisture

can reduce solubility.

Sonication may be

required.

DMSO 250 mg/mL 309.43 mM
As reported by some

suppliers.

4.2 Protocol for Preparation of a 100 mM DMSO Stock Solution

This protocol provides a method for preparing a high-concentration stock solution of

Luxdegalutamide.

Materials:

Luxdegalutamide powder

Anhydrous/fresh DMSO

Sterile, amber microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate the Luxdegalutamide powder vial to room temperature before opening to

prevent condensation.
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Weigh the desired amount of Luxdegalutamide powder in a sterile tube. For example, to

prepare 1 mL of a 100 mM solution, weigh out 80.8 mg of Luxdegalutamide (Molecular

Weight: 807.95 g/mol ).

Add the calculated volume of fresh DMSO to the powder.

Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes.

Once a clear solution is obtained, aliquot the stock solution into smaller, single-use volumes

in amber tubes.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage as per the

guidelines in Table 3.2.

Experimental Protocols and Workflows
5.1 General Workflow for Handling Luxdegalutamide

The following diagram illustrates the recommended workflow from receiving the compound to

its experimental use.
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Receiving and Initial Storage

Preparation of Stock Solution

Experimental Use

Receive Luxdegalutamide Powder

Store Powder at -20°C or 4°C
(Sealed, Protected from Light/Moisture)

Equilibrate Powder to Room Temp

Prepare for Use

Weigh Powder in Fume Hood

Add Fresh DMSO

Vortex / Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store Stock Solution at -80°C or -20°C

Thaw Aliquot

Prepare for Use

Prepare Working Solution
(Dilute with Assay Medium)

Perform Experiment
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Start: Luxdegalutamide Received

What is the form of the compound?

Solid Powder

Powder

DMSO Stock Solution

Solution

Expected Storage Duration?

Store at -20°C
(Sealed, Dark, Dry)
For up to 4 years

Long-term (>2 years)

Store at 4°C
(Sealed, Dark, Dry)
For up to 2 years

Short-term (<2 years)

Expected Storage Duration?

Aliquot and Store at -80°C
For up to 1 year

Long-term (>1 month)

Aliquot and Store at -20°C
For up to 1 month

Short-term (<1 month)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Handling and storage guidelines for Luxdegalutamide
powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856612#handling-and-storage-guidelines-for-
luxdegalutamide-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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